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Compound of Interest

Compound Name: Roniciclib

Cat. No.: B8087102

Audience: Researchers, scientists, and drug development professionals.
Introduction

Roniciclib (also known as BAY 1000394) is a potent, orally bioavailable, small-molecule pan-
cyclin-dependent kinase (CDK) inhibitor.[1][2][3] It demonstrates broad-spectrum anti-
proliferative activity against a variety of cancer cell lines by targeting key regulators of the cell
cycle and transcription. Roniciclib inhibits multiple CDKs, including CDK1, CDK2, CDK4,
CDKY7, and CDK®9, with ICso values in the low nanomolar range.[3][4] This inhibition leads to
cell cycle arrest and apoptosis.[3][5] Due to its kinetic selectivity and prolonged residence time
on CDK2 and CDKQ9, it effectively suppresses the phosphorylation of the Retinoblastoma
protein (Rb) and the transcription of survival genes.[1][3][6] Accurate and consistent
preparation of Roniciclib stock solutions is critical for obtaining reliable and reproducible
results in cell-based assays.

Data Presentation

Table 1: Chemical and Physical Properties of Roniciclib
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Property Value Reference
Molecular Formula C1sH21F3N40O3S [31[7]
Molecular Weight 430.44 g/mol [3][4]
CAS Number 1223498-69-8 [41[7]
Appearance White to off-white solid [4]
Purity >98% (typically)
Table 2: Solubility of Roniciclib
Solvent Solubility Notes Reference

Dimethyl Sulfoxide
(DMSO0)

Use freshly opened,
anhydrous DMSO for

= 250 mg/mL (580.80

mM)

best results as [4]

hygroscopic DMSO

can impact solubility.

Table 3: Recommended Storage Conditions

Storage .
Form Shelf Life Notes Reference

Temperature
Solid Powder -20°C 3 years [4]
4°C 2 years [4]

o Aliquot to avoid

Stock Solution in

-80°C 2 years repeated freeze- [4]
DMSO

thaw cycles.
Aliquot to avoid

-20°C 1 year repeated freeze- [4]

thaw cycles.

Table 4: Example Dilutions for a 10 mM Roniciclib Stock Solution
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Desired Final Volume of 10 mM Stock . .
. . Final DMSO Concentration
Concentration per 1 mL of Media
1uM 0.1 pL 0.01%
10 pM 1L 0.1%
50 uM 5 uL 0.5%
100 pM 10 pL 1.0%

Note: It is recommended to keep the final DMSO concentration in cell culture media below
0.5% to minimize solvent-induced toxicity. A vehicle control (media with the same final
concentration of DMSO) should always be included in experiments.

Experimental Protocols
Protocol 1: Preparation of a 10 mM Roniciclib Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Roniciclib, a common
starting concentration for subsequent dilutions in cell culture experiments.

Materials:

¢ Roniciclib powder

e Anhydrous, sterile Dimethyl Sulfoxide (DMSO)
« Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

o Vortex mixer

o Pipettes and sterile filter tips

Procedure:

o Calculate the required mass of Roniciclib:
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o To prepare a 10 mM stock solution, use the following formula:
» Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight ( g/mol )
» For 1 mL (0.001 L) of a 10 mM solution:

» Mass (mg) =10 mM x 0.001 L x 430.44 g/mol = 4.3044 mg

Weigh the Roniciclib powder:

o Carefully weigh out approximately 4.30 mg of Roniciclib powder using an analytical
balance in a fume hood or biological safety cabinet.

Dissolve in DMSO:

o Transfer the weighed Roniciclib powder to a sterile microcentrifuge tube.

o Add 1 mL of anhydrous, sterile DMSO to the tube.

Ensure complete dissolution:

o Vortex the solution thoroughly until all the Roniciclib powder is completely dissolved.
Gentle warming in a 37°C water bath can aid dissolution if necessary.

Aliquot and store:

o To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the 10
mM stock solution into smaller, single-use volumes (e.g., 10-50 pL) in sterile cryovials.[4]

[8]

o Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term
storage (up to 1 year).[4]

Protocol 2: Preparation of Working Solutions for Cell Treatment

This protocol outlines the dilution of the 10 mM Roniciclib stock solution to final working
concentrations for treating cells in culture.

Materials:
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10 mM Roniciclib stock solution in DMSO

Sterile, complete cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Pipettes and sterile filter tips

Procedure:

e Thaw the stock solution:

o Thaw a single aliquot of the 10 mM Roniciclib stock solution at room temperature.

o Prepare intermediate dilutions (optional but recommended):

o To improve accuracy, especially for lower final concentrations, it is advisable to perform
serial dilutions. For example, to achieve a 1 uM final concentration in 1 mL of media, you
could first dilute the 10 mM stock 1:100 in sterile cell culture medium to create a 100 uM
intermediate solution. Then, add 10 pL of this intermediate solution to 990 pL of media.

o Prepare the final working solution:

o Directly add the required volume of the 10 mM stock solution to the pre-warmed complete
cell culture medium to achieve the desired final concentration. Refer to Table 4 for
example volumes.

o Mix thoroughly by gentle pipetting or inverting the tube.

e Treat the cells:

o Remove the existing medium from the cells and replace it with the medium containing the
desired final concentration of Roniciclib.

o Ensure a parallel control group of cells is treated with the same final concentration of
DMSO (vehicle control).

e Incubate and analyze:
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o Incubate the cells for the desired experimental duration.

o Proceed with downstream analyses such as cell viability assays, cell cycle analysis, or
western blotting for target proteins like phosphorylated Rb.

Mandatory Visualizations
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Caption: Experimental workflow for preparing and using Roniciclib.
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Roniciclib Mechanism of Action
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Caption: Simplified signaling pathway of Roniciclib.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.benchchem.com/product/b8087102?utm_src=pdf-custom-synthesis
https://pubs.acs.org/doi/10.1021/acschembio.6b00074
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=7874
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=7874
https://www.medkoo.com/products/5291
https://www.medchemexpress.com/Roniciclib.html
https://www.selleckchem.com/products/bay-1000394.html
https://www.rcsb.org/structure/5IEV
https://precision.fda.gov/ginas/app/ui/substances/0W9Q8U337A
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_Cdk1_Inhibition_in_Cell_Culture.pdf
https://www.benchchem.com/product/b8087102#preparing-roniciclib-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b8087102#preparing-roniciclib-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b8087102#preparing-roniciclib-stock-solutions-for-cell-culture
https://www.benchchem.com/product/b8087102#preparing-roniciclib-stock-solutions-for-cell-culture
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b8087102?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8087102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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